Cas no 1780630-74-1 (4-bromo-1-methyl-1H-indazole-6-carboxylic acid)

• Product Name: 4-bromo-1-methyl-1H-indazole-6-carboxylic acid
• CAS No: 1780630-74-1
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 6833734
• PubChem ID: 105510541
• Update Time: 2025-03-06

4-bromo-1-methyl-1H-indazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AT14149
• 1780630-74-1
• SCHEMBL20610585
• DB-167055
• 4-BROMO-1-METHYL-1H-INDAZOLE-6-CARBOXYLIC ACID
• 4-bromo-1-methyl-1H-indazole-6-carboxylic acid

• Inchi： 1S/C9H7BrN2O2/c1-12-8-3-5(9(13)14)2-7(10)6(8)4-11-12/h2-4H,1H3,(H,13,14)
• InChI Key： GGMSWKMWGPQEOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC2=C1C=NN2C

Computed Properties

• Exact Mass: 253.96909Da
• Monoisotopic Mass: 253.96909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų